Cas no 65466-10-6 (2-Penten-1-ol,1-benzoate, (2Z)-)

2-Penten-1-ol,1-benzoate, (2Z)- structure
65466-10-6 structure
Product Name:2-Penten-1-ol,1-benzoate, (2Z)-
CAS No:65466-10-6
MF:C12H14O2
MW:190.238363742828
CID:509778
PubChem ID:20838769
Update Time:2025-04-19

2-Penten-1-ol,1-benzoate, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Penten-1-ol,1-benzoate, (2Z)-
    • (Z)-pent-2-en-1-yl benzoate
    • [(E)-pent-2-enyl] benzoate
    • (2E)-pent-2-en-1-yl benzoate
    • 2-Penten-1-ol, benzoate, (2Z)-
    • cis-2-Pentenyl benzoate
    • DTXSID901302121
    • NS00055331
    • 2-Penten-1-ol, 1-benzoate, (2Z)-
    • SCHEMBL15869143
    • 65466-10-6
    • Inchi: 1S/C12H14O2/c1-2-3-7-10-14-12(13)11-8-5-4-6-9-11/h3-9H,2,10H2,1H3/b7-3-
    • InChI Key: CSDCIXOZTUVBQA-CLTKARDFSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C/C=C\CC

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.017
  • Boiling Point: 281.1°C at 760 mmHg
  • Flash Point: 123.9°C
  • Refractive Index: 1.517
  • PSA: 26.3
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